4-(2H-1,2,3-triazol-2-yl)phenol

• Molecular Formula: C8H7N3O
• Molecular Weight: 161.16 g/mol
• IUPAC Name: 4-(triazol-2-yl)phenol
• InChI: InChI=1S/C8H7N3O/c12-8-3-1-7(2-4-8)11-9-5-6-10-11/h1-6,12H
• InChI Key: NGYPWOUTADYTBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2N=CC=N2)O

Description

4-(2H-1,2,3-triazol-2-yl)phenol is a useful research compound. Its molecular formula is C8H7N3O and its molecular weight is 161.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-[4-(benzyloxy)phenyl]-2H-1,2,3-triazole (400 mg, 1.6 mmol) was dissolved in 3.2 mL of a mixture of ethyl acetate and ethanol (1:1). The solution was degassed and purged with nitrogen. Palladium hydroxide (20% w/w on carbon, 110 mg, 0.16 mmol) was added and the reaction was degassed and purged with hydrogen three times. The hydrogenation was continued at room temperature under a hydrogen balloon for 1 hour. The catalyst was removed by filtration through a plug of silica gel, which was washed thoroughly with acetone. Concentration afforded the product as white solid. LRMS calc: 161.1; obs: 162.2 (M+1).